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Compound of Interest

Compound Name: 7-Hexadecenedioic acid, (72)-
CAS No.: 253687-18-2
Cat. No.: B12656049
Get Quote
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Executive Summary

(72)-7-Hexadecenedioic acid represents a high-value, functional monomer situated at the
intersection of biotechnology and polymer science. Unlike its saturated counterpart
(hexadecanedioic acid/thapsic acid), the incorporation of a cis-configured double bond at the
C7 position introduces a "kink" in the backbone. This structural anomaly significantly depresses
melting transitions (

) and crystallinity while providing a reactive handle for post-polymerization modification via
thiol-ene "click" chemistry.[1] This guide explores its synthesis via metabolic engineering, its
polymerization kinetics, and its critical role in developing next-generation drug delivery vehicles
and shape-memory polymers.[1]

Chemical Architecture & Biocatalytic Synthesis
Structural Significance

The molecule is a C16

-dicarboxylic acid.[1] Its defining feature is the cis (Z) unsaturation at carbon 7.
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e Formula:
o Systematic Name: (7Z)-Hexadec-7-enedioic acid[2][3]
» Structural Asymmetry: The double bond creates two unequal methylene spacers: a

spacer (carboxyl to alkene) and a

spacer (alkene to carboxyl).[1] This asymmetry is crucial for disrupting the crystal lattice in
derived polymers, enhancing flexibility compared to symmetrical analogs like (92)-
octadecenedioic acid.

Synthesis: The -Oxidation Pathway

Chemical synthesis of long-chain unsaturated diacids is inefficient, often requiring aggressive
oxidants (e.g., ozone,

) that risk cleaving the alkene.[1] The industry standard—and recommended protocol—relies
on the biocatalytic

-oxidation of the corresponding fatty acid, (7Z)-7-Hexadecenoic acid (Hypogeic Acid), using
engineered yeast.

Host Organism:Candida tropicalis (Blocked

-oxidation mutant).[1][4] Mechanism: The strain is genetically modified to delete acyl-CoA
oxidase (

) genes, preventing chain shortening.[1] This forces the metabolic flux toward the

-oxidation pathway mediated by Cytochrome P450 monooxygenases (CYP52 family).
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Figure 1: Biocatalytic cascade for the production of (7Z)-7-Hexadecenedioic acid in engineered C. tropicalis.

Click to download full resolution via product page

[4][5]
Polymer Physics: The "Cis-Kink" Effect[1]

Incorporating (7Z)-7-Hexadecenedioic acid into polyesters (e.g., condensing with 1,4-
butanediol) radically alters the material properties compared to saturated C16 diacids.

Thermal Transition Depression

The cis double bond acts as a defect in the polymer chain folding. While saturated
poly(butylene hexadecanedioate) is a highly crystalline thermoplastic (

), the (7Z) analog exhibits a significantly lower melting point, estimated between 35°C and
45°C. This range is physiologically relevant, making it an ideal "soft segment" for body-
temperature responsive materials.[1]

Comparative Material Properties

The following table contrasts the properties of polyesters derived from saturated vs. (72)-

unsaturated C16 diacids.
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Saturated C16 (7Z)-Unsaturated Mechanism of
Property
Polyester Polyester Change
Melting Point ( Cis-geometry
High (~70°C) Low (~40°C) prevents efficient
) lamellar packing.[1]
Steric hindrance of the
Crystallinity >50% 15-30% kink reduces crystal
perfection.[1]
) ) ] Increased amorphous
Modulus High (Stiff) Low (Elastomeric) )
volume fraction.[1]
Internal alkene allows
Reactivity Inert High radical or electrophilic
attack.[1]
Lower crystallinity
' increases water
Degradation Slow Accelerated

permeation/hydrolysis.

[1]

Functionalization: Thiol-Ene Click Chemistry[1][6]

The primary utility of (7Z)-7-Hexadecenedioic acid in drug development is its ability to serve as
a "clickable" scaffold. The internal double bond is sterically shielded compared to terminal
alkenes but remains highly reactive toward thiols under radical conditions.

Mechanism

This reaction proceeds via a step-growth radical mechanism, insensitive to oxygen and water,
making it ideal for modifying sensitive biological payloads (peptides, drugs).[1]

e Initiation: Photoinitiator generates a thiyl radical (

).[1]

e Propagation:
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adds across the C7=C8 bond.

o Chain Transfer: The resulting carbon radical abstracts a hydrogen from another thiol,
regenerating

Polymer Backbone
(Internal -CH=CH-) | _—=—===—=__

\,’ Thiyl Radical UV / Initiator Functionalized Polymer

\ > : '
\ Attack / (Thioether Linkage)
Functional Thiol |——" ~~e_______-- ’
(R-SH)
(Drug/Peptide)

Figure 2: Thiol-ene post-polymerization modification strategy.

Click to download full resolution via product page

Biomedical & Pharmaceutical Applications[7][8][9]
Stimuli-Responsive Drug Carriers
The

of poly((7Z)-7-hexadecenedioate) esters falls near human body temperature (
).[1]

o Application: Solid Lipid Nanoparticles (SLNs) or Micelles.[1]
e Mechanism: At room temperature (

), the core is crystalline/solid, protecting the drug. Upon injection (

), the core undergoes a phase transition to a molten state, triggering a burst or sustained
release of the payload.

Crosslinked Shape-Memory Polymers

By reacting the internal double bonds with multifunctional thiols (e.g., trimethylolpropane tris(3-
mercaptopropionate)), a covalently crosslinked network is formed.[1]
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» Permanent Shape: Defined by the chemical crosslinks.

o Temporary Shape: Set by crystallizing the C16 chains below

e Recovery: Heating above

melts the crystals, and entropy drives the polymer back to its permanent crosslinked shape.
This is used in smart sutures or self-deploying stents.[1]

Experimental Protocol: Synthesis of Poly(1,6-
hexanediyl (7Z)-7-hexadecenedioate)

Objective: Synthesize a functionalizable polyester with

Materials

e (72)-7-Hexadecenedioic acid (Purified >98%)[1][5]
e 1,6-Hexanediol (1.05 molar eq.)[1]
o Catalyst: Titanium(IV) isopropoxide (

» 200 ppm)[1]

¢ Antioxidant: Irganox 1010 (to protect the double bond)[1]

Methodology

« Esterification (Melt Phase):
o Charge diacid and diol into a flame-dried reactor with mechanical stirring.
o Add antioxidant (0.1 wt%).[1]

o Heat to 160°C under nitrogen flow for 4 hours. Note: Keep temperature <180°C to prevent
thermal crosslinking of the alkene.
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o Collect water byproduct in a Dean-Stark trap.[1]

o Polycondensation (Vacuum Phase):

o Add

catalyst.[1]

o

Gradually reduce pressure to <0.1 mbar over 1 hour to prevent bumping.

[¢]

Increase temperature to 170°C.

[¢]

Maintain high vacuum for 6—8 hours. The viscosity will rise significantly (observe torque on
stirrer).

 Purification:
o Dissolve polymer in chloroform.
o Precipitate into cold methanol (
)[1]
o Dry under vacuum at room temperature.[1]
e Characterization:
o 1H-NMR: Verify retention of alkene protons (

5.3 ppm) and absence of crosslinking.

o GPC: Target PDI < 2.0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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